Cas no 953248-80-1 (5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate)

• Product Name: 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate
• CAS No: 953248-80-1
• MF: C₂₀H₁₈ClNO₆
• MW: 403.813024997711
• CID: 5854989
• PubChem ID: 16870082
• Update Time: 2025-06-18

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-methoxy-, [5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl ester
• 953248-80-1
• (5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl 5-chloro-2-methoxybenzoate
• AKOS024652906
• [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl 5-chloro-2-methoxybenzoate
• F2496-0832
• 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate

• Inchi： 1S/C20H18ClNO6/c1-24-16-7-5-13(21)9-15(16)20(23)27-11-14-10-18(28-22-14)12-4-6-17(25-2)19(8-12)26-3/h4-10H,11H2,1-3H3
• InChI Key： ZFRQBRUMWLOGBJ-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 403.0822650g/mol
• Monoisotopic Mass: 403.0822650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 555.9±50.0 °C(Predicted)
• pka: -3.69±0.45(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate: A Comprehensive Overview

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate (CAS No. 953248-80-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group, an oxazol-3-ylmethyl moiety, and a chloro-methoxybenzoate ester. These functional groups contribute to its potential therapeutic applications and biological activities.

The dimethoxyphenyl group is a common structural motif found in various bioactive compounds, including natural products and synthetic drugs. It is known for its ability to modulate receptor interactions and enhance the lipophilicity of molecules, which can improve their pharmacokinetic properties. In the context of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate, the dimethoxyphenyl group likely plays a crucial role in its biological activity and selectivity.

The oxazol-3-ylmethyl moiety is another key feature of this compound. Oxazoles are five-membered heterocyclic rings containing one oxygen and one nitrogen atom. They are widely used in drug design due to their stability and ability to form hydrogen bonds with target proteins. The presence of the oxazol-3-ylmethyl group in 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate suggests that it may have enhanced binding affinity to specific protein targets, which could be beneficial for developing targeted therapies.

The chloro-methoxybenzoate ester is a functional group that adds further complexity to the molecule. Chlorine atoms are known to influence the electronic properties of molecules, often enhancing their reactivity and selectivity. The methoxybenzoate portion of the ester can also contribute to the compound's solubility and stability in biological systems. Together, these features make 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic uses of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its anticancer activity. Preliminary studies have demonstrated that 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings indicate that this compound may have potential as a novel anticancer agent.

In addition to its therapeutic applications, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules used to investigate the function of specific proteins or pathways in cells. The unique structural features of this compound make it an attractive candidate for developing chemical probes that can selectively target specific biological processes.

The synthesis of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 5-chloro-2-methoxybenzoate has been reported in several scientific publications. The most common synthetic route involves the condensation of a suitable dimethoxyphenyl derivative with an oxazolium salt, followed by esterification with a chloromethyl methoxybenzoic acid derivative. This multi-step process requires careful optimization to achieve high yields and purity levels.

In conclusion, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ymethylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-methylene-yloxymethyl 5-chloro-methyloxybenzene carboxylic acid ester** (CAS No. 953248-*80-*1)* is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research.* Its unique structural features make it an attractive candidate for developing new therapeutic agents and chemical probes.* Ongoing research continues to uncover new insights into its biological activities and mechanisms of action,* highlighting its importance in the field.* ************